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Compound of Interest

Compound Name: 15-azido-pentadecanoic acid

Cat. No.: B3395779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
15-Azido-pentadecanoic acid is a vital chemical tool in the field of chemical biology and drug

development. As a functionalized fatty acid analog, it serves as a metabolic probe for studying

lipid metabolism and post-translational modifications, specifically protein palmitoylation. Its

terminal azide group allows for bioorthogonal ligation to reporter molecules via "click

chemistry," enabling the visualization, identification, and quantification of modified proteins and

lipids. This guide provides a comprehensive overview of the solubility and stability of 15-azido-
pentadecanoic acid, along with essential experimental protocols for its application.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₁₅H₂₉N₃O₂ [1]

Molecular Weight 283.41 g/mol [1][2][3]

Appearance White to off-white solid [2]

CAS Number 118162-46-2 [1][2][3]
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The solubility of 15-azido-pentadecanoic acid is a critical factor for its effective use in various

experimental settings. Due to its long alkyl chain, its solubility is generally limited in aqueous

solutions but favorable in organic solvents.

Solvent Solubility Notes Source

Dimethyl Sulfoxide

(DMSO)

100 mg/mL (352.85

mM)

Ultrasonic assistance

may be required for

complete dissolution.

It is recommended to

use freshly opened,

anhydrous DMSO as

the compound is

sensitive to moisture.

[2][3]

Ethanol Data not available

Based on the

properties of similar

long-chain fatty acids,

it is expected to be

soluble.

Methanol Data not available

Based on the

properties of similar

long-chain fatty acids,

it is expected to be

soluble.

Aqueous Buffers (e.g.,

PBS)
Sparingly soluble

To prepare aqueous

solutions, it is

recommended to first

dissolve the

compound in an

organic solvent like

DMSO and then dilute

with the aqueous

buffer.
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Proper storage and handling are crucial to maintain the integrity and reactivity of 15-azido-
pentadecanoic acid.

Solid Form: When stored as a solid, 15-azido-pentadecanoic acid should be kept at 4°C and

protected from light.[2][3]

In Solution: Stock solutions of 15-azido-pentadecanoic acid in DMSO can be stored for

extended periods under the following conditions:

-80°C: Up to 6 months, protected from light.[2][3]

-20°C: Up to 1 month, protected from light.[2][3]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.

General Stability Considerations: As a long-chain alkyl azide, 15-azido-pentadecanoic acid is

considered relatively stable. However, like all azides, it should be handled with care. Avoid

contact with strong acids, which can lead to the formation of volatile and explosive hydrazoic

acid. Also, avoid contact with strong reducing agents that can reduce the azide group.

Experimental Protocols
15-Azido-pentadecanoic acid is primarily utilized as a metabolic label to study protein

palmitoylation. The following is a generalized protocol for its use in cell culture.

Protocol: Metabolic Labeling of Cultured Mammalian Cells

Preparation of Stock Solution: Prepare a 100 mM stock solution of 15-azido-pentadecanoic
acid in anhydrous DMSO.

Cell Culture: Plate mammalian cells at an appropriate density and allow them to adhere

overnight.

Metabolic Labeling: The following day, replace the growth medium with fresh medium

containing the desired final concentration of 15-azido-pentadecanoic acid (typically in the

range of 10-100 µM). It is advisable to perform a dose-response experiment to determine the

optimal concentration for your cell type and experimental goals.
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Incubation: Incubate the cells for the desired period (typically 4-24 hours) to allow for the

metabolic incorporation of the fatty acid analog into cellular proteins.

Cell Lysis: After incubation, wash the cells with ice-cold PBS to remove excess labeling

reagent. Lyse the cells using a suitable lysis buffer containing protease inhibitors.

Click Chemistry Reaction: The azide-labeled proteins in the cell lysate are now ready for

bioorthogonal ligation to a reporter molecule (e.g., a fluorescent dye or biotin) that contains a

terminal alkyne. This is typically achieved through a copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction.

Downstream Analysis: Following the click chemistry reaction, the labeled proteins can be

visualized by in-gel fluorescence scanning, enriched using streptavidin beads (if

biotinylated), and identified by mass spectrometry.

Signaling Pathways and Logical Relationships
As of the current literature, there are no specific signaling pathways that are directly modulated

by 15-azido-pentadecanoic acid itself. Its primary role is that of a passive metabolic probe

that, once incorporated, allows for the study of the roles of lipid-modified proteins in various

signaling cascades.

Below are diagrams illustrating the experimental workflow and the chemical reactions involved.

Cell Culture & Labeling
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Prepare Stock Solution Metabolic Labeling
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A generalized workflow for metabolic labeling experiments.
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Reactants

Click Reaction

Product

Protein-N₃ (from 15-azido-pentadecanoic acid)

Cu(I)-Catalyzed Azide-Alkyne Cycloaddition

Alkyne-Reporter (e.g., Fluorophore, Biotin)

Labeled Protein
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The principle of the click chemistry reaction for labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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